Cas no 1214351-86-6 (2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile)
2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile
-
- Inchi: 1S/C15H11N3/c16-7-6-12-10-18-15-13(4-1-5-14(12)15)11-3-2-8-17-9-11/h1-5,8-10,18H,6H2
- InChI Key: UWLWUSBBBCEPTN-UHFFFAOYSA-N
- SMILES: N1C=C(CC#N)C2C=CC=C(C3C=NC=CC=3)C1=2
Computed Properties
- Exact Mass: 233.095
- Monoisotopic Mass: 233.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.5
2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029001181-250mg |
2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile |
1214351-86-6 | 95% | 250mg |
$940.80 | 2023-09-04 | |
| Alichem | A029001181-500mg |
2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile |
1214351-86-6 | 95% | 500mg |
$1634.45 | 2023-09-04 | |
| Alichem | A029001181-1g |
2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile |
1214351-86-6 | 95% | 1g |
$2895.00 | 2023-09-04 |
2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile
Introduction to 2-(7-(Pyridin-3-yl-1H-indol-3-yl)acetonitrile) and Its Significance in Modern Chemical Research
2-(7-(Pyridin-3-yl-1H-indol-3-yl)acetonitrile), with the CAS number CAS no1214351-86-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, has opened new avenues in the development of innovative therapeutic agents and advanced materials. The combination of pyridine and indole moieties in its framework imparts unique chemical properties, making it a valuable scaffold for further functionalization and application.
The structural composition of 2-(7-(Pyridin-3-yl-1H-indol-3-yl)acetonitrile) is a testament to the growing sophistication in molecular design. The presence of both pyridine and indole rings not only enhances its solubility and bioavailability but also facilitates interactions with biological targets. These features are particularly crucial in drug discovery, where the ability to modulate biological pathways is paramount. Recent studies have highlighted the potential of this compound as a precursor in synthesizing novel molecules with therapeutic implications.
In the realm of pharmaceutical research, 2-(7-(Pyridin-3-yl-1H-indol-3-yl)acetonitrile) has been explored for its potential role in addressing various diseases. The indole moiety, known for its pharmacological activity, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. When coupled with the pyridine ring, which is a common pharmacophore in many drugs, the compound exhibits enhanced binding affinity to target proteins. This synergistic effect has led to promising results in preclinical trials, particularly in the treatment of neurological disorders.
The synthesis of 2-(7-(Pyridin-3-yl-1H-indol-3-yl)acetonitrile) involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the formation of a pyridine derivative followed by coupling with an indole scaffold. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies are not only efficient but also scalable, making it feasible for industrial applications.
Recent advancements in computational chemistry have further enhanced our understanding of 2-(7-(Pyridin-3-yl-1H-indol-3-yl)acetonitrile). Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have complemented experimental work, leading to a more comprehensive understanding of the compound's mechanism of action. Such integrative studies are crucial for translating laboratory findings into clinical applications.
The versatility of 2-(7-(Pyridin-3-yl-1H-indol-3-yl)acetonitrile) extends beyond pharmaceuticals. Its unique structural features make it an attractive candidate for material science applications, particularly in the development of organic semiconductors and luminescent materials. The compound's ability to exhibit photochemical properties has been exploited in creating novel optoelectronic devices. These applications underscore the broad potential of this molecule across multiple scientific disciplines.
In conclusion, 2-(7-(Pyridin-3-yl-1H-indol-3-yl)acetonitrile is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its complex structure, derived from the combination of pyridine and indole moieties, offers unique chemical properties that make it a valuable tool for research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in modern science.
1214351-86-6 (2-(7-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)